Nickel-62

• IUPAC Name: nickel-62
• InChI: InChI=1S/Ni/i1+3
• InChI Key: PXHVJJICTQNCMI-AKLPVKDBSA-N
• Canonical SMILES: [Ni]
• Isomeric SMILES: [62Ni]
• Molecular Formula: Ni
• DSSTOX Substance ID: DTXSID90930620
• Molecular Weight: 61.928345 g/mol
• CAS No.: 13981-81-2

Description

Overview of Nickel Isotopes in Nuclear Science

Naturally occurring nickel is composed of five stable isotopes: ⁵⁸Ni, ⁶⁰Ni, ⁶¹Ni, ⁶²Ni, and ⁶⁴Ni. wikipedia.org Of these, ⁵⁸Ni is the most abundant, making up approximately 68.08% of natural nickel. youtube.com In contrast, ⁶²Ni has a natural abundance of about 3.63%. youtube.com Beyond these stable forms, numerous radioactive isotopes of nickel have been identified, with applications in fields ranging from medicine to geology. ontosight.aiwikidoc.org For instance, ⁶³Ni is utilized in electron capture detectors, while ⁵⁹Ni serves as a tracer in environmental studies. ontosight.ai The study of nickel isotopes provides valuable insights into the origin and early history of the Solar System. researchgate.net

Historical Context of Nickel-62 Research

The discovery and characterization of nickel isotopes are intertwined with the broader history of nuclear physics. The identification of ⁶²Ni as a distinct nuclide occurred in 1934. chemlin.org Early research into the properties of atomic nuclei led to the development of the binding energy curve, which illustrates the stability of different nuclides. It was through these investigations that the exceptional stability of nuclei in the "iron peak," a group of elements from chromium to nickel, was recognized. wikipedia.org While Iron-56 was initially and often incorrectly cited as the most stable nucleus, more precise measurements and analysis eventually revealed that ⁶²Ni possesses the highest binding energy per nucleon. wtamu.edugeoscienceworld.org This realization has spurred ongoing research into the astrophysical processes that lead to the observed abundances of these highly stable isotopes. reasons.org

Fundamental Nuclear Characteristics of this compound

The defining characteristic of this compound is its exceptional nuclear stability. This stability is quantified by its binding energy per nucleon, which is the average energy required to remove a single nucleon (a proton or neutron) from the nucleus. For ⁶²Ni, this value is the highest of any known nuclide, at approximately 8.7945 MeV. chemlin.orgwikipedia.org This means that more energy is released in the formation of a ⁶²Ni nucleus from its constituent protons and neutrons than for any other isotope. chemlin.org

Property	Value
Symbol	⁶²Ni
Protons (Z)	28
Neutrons (N)	34
Natural Abundance	3.6346% wikipedia.org
Isotopic Mass	61.9283449(5) Da wikipedia.org
Binding Energy per Nucleon	8.7945 MeV wikipedia.org
Spin	0+ chemlin.org
Half-life	Stable wikipedia.org

This table presents the fundamental nuclear properties of this compound, highlighting its composition and remarkable stability.

It is a common misconception that Iron-56 (⁵⁶Fe) is the most stable nucleus. While ⁵⁶Fe has a lower mass per nucleon, this is due to its higher proportion of protons to neutrons, as protons are slightly less massive than neutrons. wikipedia.org However, binding energy per nucleon is the true measure of nuclear stability, and in this regard, ⁶²Ni is the undisputed champion. wtamu.edu

Significance of this compound in Contemporary Nuclear Physics and Astrophysics

The supreme stability of this compound makes it a crucial reference point in nuclear physics and a key subject in the study of nucleosynthesis—the process of creating new atomic nuclei. In astrophysics, the "iron peak" on the curve of cosmic elemental abundances is a direct consequence of the high binding energies of nuclei in this region. wikipedia.org

The primary mechanism for producing elements up to the iron peak in massive stars is through fusion processes, culminating in the silicon-burning process. amazonaws.com This sequence of reactions, often referred to as the alpha process, involves the successive addition of helium nuclei (alpha particles). wikipedia.org The silicon-burning process ultimately produces a significant amount of Nickel-56 (⁵⁶Ni), which is the last major product of fusion in the core of a massive star before it collapses. amazonaws.comquora.com ⁵⁶Ni subsequently decays into Cobalt-56 and then into the stable Iron-56, which explains the high abundance of iron in the universe.

While ⁵⁶Ni is the endpoint of the primary alpha process in stellar cores, the formation of the more stable ⁶²Ni is less direct. stackexchange.com The production of ⁶²Ni is thought to occur in environments with a higher neutron flux, such as in certain types of supernovae or through the slow neutron-capture process (s-process) in some stars. gsu.edu The exact mechanisms and astrophysical sites responsible for the observed abundance of ⁶²Ni are still active areas of research. Some studies suggest that protomagnetar outflows could be a significant source of heavy elements, including nuclei around the mass of ⁶²Ni. oup.com The discrepancy between the predicted and observed abundances of ⁶²Ni presents an ongoing puzzle for astrophysicists, often referred to as the "this compound overproduction problem." reasons.org

Nuclear Structure and Energetics of Nickel 62

Application of Effective Interactions (e.g., Surface Delta Interaction, Modified Surface Delta Interaction, F5PVH)

A crucial component of shell model calculations is the "effective interaction," which describes the forces between valence nucleons. Since the bare nucleon-nucleon interaction is too complex to solve for in a many-body system, simplified, effective interactions are used.

Surface Delta Interaction (SDI) and Modified Surface Delta Interaction (MSDI): The SDI is a simplified interaction that assumes nucleons interact only when they are at the same point on the nuclear surface. researchgate.netaps.org The MSDI is a refinement of this model. researchgate.netaip.org Shell model calculations for ⁶²Ni using the MSDI have been performed to determine energy levels, considering two neutrons outside a ⁶⁰Ni core in various model spaces. researchgate.netaip.org These calculations have shown reasonable agreement with experimental data. capes.gov.br

F5PVH Interaction: This is another effective interaction used in shell model calculations for nuclei in the fp-shell, which is relevant for ⁶²Ni. researcher.life Studies have used the F5PVH interaction to calculate the nuclear structure of ⁶²Ni, often in conjunction with shell model codes like OXBASH. researchgate.net These calculations have been used to investigate properties like inelastic electron scattering form factors. researchgate.net

Comparative Analysis with Iron Isotopes (e.g., Iron-56, Iron-58)

Configuration Mixing and Spectroscopic Factors

In a simple shell model picture, nucleons would occupy pure, single-particle orbitals. However, in reality, the residual interaction between nucleons causes them to be scattered between different states, leading to configuration mixing . researchgate.net This means the actual state of a nucleus is a mixture of different possible configurations. researchgate.net

Spectroscopic factors provide a measure of the single-particle nature of a nuclear state. whiterose.ac.uk They are determined experimentally, often through transfer reactions like (d,p) or (p,d), and represent the probability of finding a nucleon in a specific single-particle orbital. whiterose.ac.ukbnl.gov For ⁶²Ni, spectroscopic factors help to quantify the extent of configuration mixing and validate the wave functions obtained from shell model calculations. aps.org Deviations from a spectroscopic factor of 1 indicate significant configuration mixing. whiterose.ac.uk

Theoretical Predictions of Level Schemes and Comparison with Experimental Data

A key test of any nuclear model is its ability to reproduce the experimentally observed energy level scheme of a nucleus. Shell model calculations for ⁶²Ni, using various effective interactions, have been performed to predict its excited states.

Studies using the MSDI have calculated the excitation energies of ⁶²Ni by considering two neutrons outside a ⁶⁰Ni core in model spaces such as (0f₅/₂, 1p₁/₂, 0g₉/₂) and (0f₅/₂, 1p₁/₂, 0g₉/₂, 0d₅/₂). aip.org The inclusion of additional orbitals, like 0d₅/₂, can affect the calculated energy levels. aip.org Comparisons of these theoretical level schemes with experimental data generally show good agreement for many of the low-lying states. researchgate.netcapes.gov.br For instance, some calculated levels with specific spin and parity have been found to be in good agreement with experimental values. researchgate.net

Configuration Mixing and Spectroscopic Factors

Excited Nuclear States and Energy Levels of Nickel-62

The arrangement of nucleons within the this compound nucleus gives rise to a series of discrete, quantized energy levels. The nucleus can be raised from its ground state to these higher "excited states" through various nuclear reactions. The study of these states and their properties provides crucial insights into the nuclear structure.

Experimental Determination of Excited States

The excited states of this compound have been extensively studied through a variety of experimental techniques. One common method involves inelastic scattering reactions, where a target of this compound is bombarded with particles such as protons, deuterons, or alpha particles. By analyzing the energy of the scattered particles, scientists can deduce the energies of the excited states in the nucleus.

Recent experiments, such as the 61Ni(d, p)62Ni one-neutron transfer reaction, have provided high-resolution data on the excited states of this compound up to the neutron-separation threshold. scispace.comresearchgate.netaps.org In these experiments, a beam of deuterons impinges on a Nickel-61 target. The subsequent transfer of a neutron results in the formation of this compound in various excited states. The emitted protons are then detected and their energies measured, allowing for the precise determination of the excitation energies. scispace.comaps.org For instance, proton spectra have been measured at various angles and magnetic field settings to populate and identify a multitude of excited levels. scispace.comresearchgate.netaps.org

Another method used to probe the excited states of this compound is the 59Co(α,pγ)62Ni reaction. osti.goviaea.org In this reaction, alpha particles are used to bombard a Cobalt-59 target, leading to the population of excited states in this compound. The subsequent gamma-ray emissions as the nucleus de-excites are then detected. The Doppler-shift attenuation method can be employed in conjunction with this technique to determine the mean lifetimes of these excited states. osti.goviaea.org Studies have successfully identified and characterized numerous levels up to an excitation energy of 4151 keV using this approach. osti.goviaea.org

These experimental efforts have led to the construction of a comprehensive level and decay scheme for this compound, providing a detailed map of its excited states. osti.goviaea.org Data from these experiments are crucial for testing and refining theoretical models of the nucleus.

Neutron Binding Energies of Nickel Isotopes

The neutron binding energy (or neutron separation energy) is the energy required to remove a single neutron from a nucleus. This value is a key indicator of nuclear stability. For this compound, the one-neutron separation energy is approximately 10.596 MeV. chemlin.org

The binding energies of nickel isotopes show a trend that reflects the underlying nuclear shell structure. The study of these energies across a range of nickel isotopes provides valuable information about the forces holding the nucleus together. The binding energy per nucleon, which is the total binding energy of the nucleus divided by the number of nucleons, is a primary measure of nuclear stability. This compound is notable for having the highest binding energy per nucleon of any known nuclide, at approximately 8.795 MeV. wikipedia.org This is higher than that of Iron-56, which is often mistakenly cited as the most stable nucleus due to its lower mass per nucleon. wikipedia.org

The systematic study of neutron binding energies across the nickel isotopic chain is essential for understanding the evolution of nuclear structure with an increasing number of neutrons and for validating theoretical predictions. researchgate.net

Nuclear Charge Radii and Distribution

The nuclear charge radius is a fundamental property that describes the size of the nucleus and the distribution of protons within it. Precise measurements of this property provide stringent tests for nuclear models.

Measurement via Collinear Laser Spectroscopy

Collinear laser spectroscopy is a high-precision technique used to measure the changes in the mean-square charge radii of isotopes. liverpool.ac.ukresearchgate.netiaea.org This method involves accelerating a beam of ions and merging it with a laser beam. By precisely tuning the laser frequency, specific atomic transitions can be excited. The interaction between the atomic electrons and the nucleus leads to a small shift in the transition frequency for different isotopes, known as the isotope shift. liverpool.ac.uk This shift is directly related to the change in the nuclear charge radius.

Recent measurements on a series of nickel isotopes, including this compound, have been performed at facilities like ISOLDE at CERN. researchgate.netiaea.orgiaea.org In these experiments, nickel isotopes were produced, ionized, and then accelerated. By measuring the isotope shifts in a specific atomic transition of neutral nickel, the changes in the mean-square charge radii were extracted with high accuracy. researchgate.netiaea.orgaps.org The results for this compound show a root-mean-square charge radius of approximately 3.835 fm. researchgate.net These precise measurements provide a benchmark for theoretical calculations.

Changes in Mean-Square Charge Radii of Nickel Isotopes Relative to ⁶⁰Ni

Isotope	δ⟨r²⟩ (fm²)	Nuclear Charge Radius (fm)
58Ni	-0.141(5)	3.791(2)
60Ni	0	3.811(2)
61Ni	0.082(5)	3.817(2)
62Ni	0.223(5)	3.835(2)
63Ni	0.277(8)	3.842(2)
64Ni	0.370(6)	3.855(2)

Data sourced from collinear laser spectroscopy measurements. researchgate.net

Benchmarking Theoretical Nuclear Models (e.g., Density Functional Theory, Ab Initio Methods)

The experimental data on the nuclear charge radii of nickel isotopes serve as a critical benchmark for various theoretical nuclear models. These models aim to describe the complex interactions between nucleons and predict nuclear properties from first principles.

Density Functional Theory (DFT) is a powerful theoretical framework used to study the ground-state properties of many-body systems like atomic nuclei. aip.orgpdx.eduaip.orgnih.gov In nuclear DFT, the complex many-body problem is replaced by a simpler one of calculating the energy as a functional of the nucleon densities. Various forms of the energy density functional (EDF) exist, such as those based on Skyrme or Gogny interactions. researchgate.netresearchgate.net Calculations using these models have been performed for the nickel isotopic chain to predict charge radii. researchgate.netarxiv.orgosti.govarxiv.org While these models can reproduce the general trend of charge radii, discrepancies with experimental data, particularly around shell closures, highlight the need for further refinement of the functionals. iaea.orgresearchgate.net

Astrophysical and Cosmochemical Significance of Nickel 62

Role of Nickel-62 in Stellar Nucleosynthesis

The formation of elements within stars, or stellar nucleosynthesis, culminates in the production of iron-peak elements, including nickel. While lighter elements release energy through fusion, the creation of elements heavier than iron and nickel generally consumes energy. wikipedia.org Consequently, isotopes like ⁶²Ni are considered end products of many stellar nuclear reaction sequences. wikipedia.org

Production Mechanisms in Supernovae (Type Ia, Type II)

The primary sites for the synthesis of most nickel isotopes are the explosive environments of supernovae, categorized as Type Ia and Type II. geoscienceworld.org

Type Ia Supernovae: These events result from the thermonuclear explosion of a carbon-oxygen white dwarf star in a binary system. geoscienceworld.org Type Ia supernovae are considered significant producers of neutron-rich isotopes, including ⁶²Ni. geoscienceworld.org The synthesis of ⁶²Ni is favored in the high-density, central regions of the explosion. In these zones, electron capture processes lead to a lower proton-to-nucleon ratio, creating a neutron-rich environment conducive to the formation of more neutron-heavy nickel isotopes. stackexchange.comaanda.org Models show that more massive white dwarf progenitors in these scenarios tend to produce larger quantities of stable nickel. aanda.org

Contributions from Nuclear Statistical Equilibrium (e-process)

During the peak temperature and density conditions of a supernova explosion, the matter can reach a state known as Nuclear Statistical Equilibrium (NSE), also referred to as the e-process. geoscienceworld.org In this state, the rates of nuclear reactions and their reverse reactions approach balance. The abundances of nuclei are then primarily determined by their binding energies and the ambient temperature, density, and neutron-to-proton ratio. It is within this e-process in both Type Ia and Type II supernovae that the bulk of the iron-peak elements, including nickel isotopes, are forged. geoscienceworld.org Analyses of meteoritic materials have revealed isotopic signatures, such as excesses in neutron-rich isotopes like ⁶²Ni, which are consistent with origins in a neutron-rich, equilibrium process. geoscienceworld.org

Alpha Process and Silicon Burning End Products

In the final days of a massive star's life, before the core collapses, it undergoes a series of fusion stages. The last of these is silicon burning. amazonaws.com This phase involves a complex network of reactions, a key component of which is the alpha process, where heavier elements are built by capturing alpha particles (helium nuclei). stackexchange.comwikipedia.org

The silicon-burning sequence proceeds rapidly, creating progressively heavier elements. quora.com This chain of alpha-capture reactions effectively terminates at the production of ⁵⁶Ni. wikipedia.orggeoscienceworld.orgamazonaws.com The subsequent step, the fusion of an alpha particle with ⁵⁶Ni to form Zinc-60, is energetically unfavorable as it would consume energy rather than release it. wikipedia.orgamazonaws.com For this reason, ⁵⁶Ni is the principal end product of the alpha process in pre-supernova stars. Although ⁶²Ni has a higher binding energy per nucleon, it is not produced in significant amounts through this direct alpha-capture chain because its mass number is not a multiple of four and because competing photodisintegration reactions at the high temperatures of silicon burning disfavor its formation. wikipedia.orgstackexchange.com

Slow Neutron Capture Process (s-process)

Beyond the explosive conditions of supernovae, ⁶²Ni can also be synthesized through the slow neutron capture process, or s-process. This process occurs in later-stage stars, primarily Asymptotic Giant Branch (AGB) stars, and to a lesser extent, in massive stars (known as the weak s-process). It involves the gradual capture of neutrons by seed nuclei, such as iron. While considered a possible, albeit slow and inefficient, pathway to ⁶²Ni formation, the ⁶²Ni(n,γ)⁶³Ni reaction plays a crucial role in governing the nucleosynthetic flow of the weak s-process, influencing the final abundances of ⁶²Ni and other nuclei in the mass range of 62 < A < 90. stackexchange.comresearchgate.net

Experimental Determination of Neutron Capture Cross Sections for this compound

The probability of a nucleus capturing a neutron is quantified by its neutron capture cross section. This value is critical for accurately modeling s-process nucleosynthesis. The neutron capture cross section for ⁶²Ni has been determined through various experimental techniques.

One method involves using a white neutron source and a 4π detector array, such as one composed of Barium Fluoride (BaF₂) scintillators, to measure the prompt gamma rays emitted after neutron capture. aps.orglanl.gov Another powerful technique is the neutron time-of-flight (n_TOF) method, which allows for energy-dependent cross-section measurements. Such experiments have been conducted at facilities like CERN's n_TOF, analyzing dozens of resonances in the neutron energy spectrum. researchgate.net A different approach combines fast-neutron activation with accelerator mass spectrometry (AMS) to directly count the number of ⁶³Ni atoms produced, providing a total cross-section measurement for a specific neutron energy spectrum. researchgate.net These experiments provide the essential data needed to calculate reaction rates in stellar environments.

Calculation of Maxwellian-Averaged Cross Sections (MACS) at Stellar Temperatures

To be useful for astrophysical models, the energy-dependent cross sections measured in experiments must be averaged over the Maxwell-Boltzmann energy distribution of neutrons characteristic of the thermal conditions inside a star. This produces the Maxwellian-Averaged Cross Section (MACS). iaea.org

Calculations of the MACS for ⁶²Ni have been performed using experimental data and theoretical models. aps.orglanl.govresearchgate.netherts.ac.uk These calculations confirm that the capture process at the energies relevant for the s-process is significantly influenced by p-wave neutron captures, a finding that has led to revised cross-section values. herts.ac.ukarxiv.org Discrepancies between different evaluations and experiments have been investigated and, in some cases, resolved by newer, more precise measurements. aps.orglanl.gov The MACS values are typically reported in millibarns (mb) for a range of stellar temperatures (kT), usually expressed in keV.

The table below presents a selection of experimentally determined and evaluated MACS values for ⁶²Ni at various stellar temperatures.

Stellar Temperature (kT) [keV]	MACS (mb)	Source/Method
25	31.5 ± 3.3	Experimental (White Neutron Source) aps.orglanl.govosti.gov
25	28.4 ± 2.8	Experimental (Activation/AMS) researchgate.net
30	25.8 ± 2.6	Experimental (White Neutron Source) aps.orglanl.govosti.gov
30	27.9 ± 1.3	Experimental (n_TOF) researchgate.net
50	20.0 ± 1.0	Experimental (n_TOF) researchgate.net
90	13.8 ± 0.7	Experimental (n_TOF) researchgate.net
100	13.1 ± 0.6	Experimental (n_TOF) researchgate.net

Implications for Elemental Abundances in the Universe

This compound holds a unique position among all nuclides as it possesses the highest binding energy per nucleon (8.7945 MeV), making it the most stable atomic nucleus. wikipedia.orgwikipedia.orgchemeurope.comwtamu.edu This supreme stability suggests that it is an ultimate "end product" of nuclear reactions in the universe. wikipedia.orgchemeurope.com In theory, stellar nucleosynthesis processes should favor the production of the most stable nuclei. However, the cosmic abundance of this compound is relatively low compared to other iron-peak elements, particularly Iron-56 and the most common nickel isotope, Nickel-58. wikipedia.orghpschapters.orgresearchgate.net

The discrepancy between this compound's stability and its observed abundance is rooted in the dynamics of stellar nucleosynthesis, primarily within supernovae. geoscienceworld.orgstackexchange.com The majority of nickel is produced during explosive events like Type Ia and Type II supernovae. geoscienceworld.org During silicon-burning in the final stages of a massive star's life, the alpha process, which involves the sequential addition of helium nuclei (alpha particles), is the dominant reaction pathway. wikipedia.orgstackexchange.com This process overwhelmingly produces Nickel-56 (composed of 14 alpha particles), which subsequently decays via Cobalt-56 to the abundant Iron-56. wikipedia.orggeoscienceworld.org

The pathways to form the more neutron-rich this compound are less efficient under these conditions. stackexchange.com The rapid timescale of explosive nucleosynthesis does not allow sufficient time for the weak nuclear processes (like beta decay or electron capture) needed to increase the neutron-to-proton ratio to the level required for substantial this compound production. stackexchange.com Furthermore, the increasing Coulomb barrier for nuclei with more than 25 protons makes further alpha capture beyond Nickel-56 energetically difficult at the temperatures present; at higher temperatures, photodisintegration begins to break nuclei apart. stackexchange.com Therefore, while this compound is the most stable nucleus in terms of binding energy, the kinetic and environmental realities of stellar nucleosynthesis favor the production of lighter iron-peak isotopes, explaining the higher cosmic abundance of Iron-56 and Nickel-58 relative to this compound. researchgate.netgeoscienceworld.orgstackexchange.com

Cosmochemical Tracers and Early Solar System Evolution

Nickel isotopes, including this compound, serve as powerful tracers for understanding the formation and early evolution of the Solar System. rsc.orgnih.gov The isotopic composition of nickel in extraterrestrial materials like meteorites carries a memory of the nucleosynthetic processes in the stars that contributed matter to the protosolar nebula and records the chronological history of early planetary differentiation. geoscienceworld.orgusra.edu

Analysis of Nickel Isotopic Variations in Extraterrestrial Materials (e.g., Meteoritic Samples)

High-precision analysis of meteoritic samples has revealed significant variations in the isotopic abundances of nickel. capes.gov.br These variations are typically measured in parts per ten thousand and expressed using the epsilon notation (ε), which denotes the deviation of a sample's isotopic ratio from a terrestrial standard.

Studies have shown distinct nickel isotopic signatures among different meteorite groups. For instance, carbonaceous chondrites often display positive ε62Ni values, while ordinary chondrites show negative ε62Ni values. capes.gov.brresearchgate.net Iron meteorites exhibit a range of Ni isotope compositions that overlap with both chondrite groups. capes.gov.brresearchgate.net These isotopic differences are thought to reflect the heterogeneous distribution of presolar grains with distinct nucleosynthetic origins within the early solar nebula. capes.gov.br The material that formed the Solar System was not perfectly mixed, and different planetary bodies accreted from regions with varying proportions of these precursor materials. capes.gov.br For example, the isotopic variations are consistent with the variable mixing of a component from a Type Ia supernova.

The howardite-eucrite-diogenite (HED) meteorites, which are believed to originate from the asteroid Vesta, show Ni isotopic variations that correlate with their Ni/Co ratios, a feature attributed to the late accretion of chondritic materials after Vesta's core had formed. karmaka.de Primitive achondrites, on the other hand, tend to have uniform, chondritic Ni isotopic values. karmaka.de This detailed analysis of Ni isotopes, including ε62Ni, in meteorites provides crucial constraints on the building blocks of planets and the large-scale mixing processes that occurred in the protoplanetary disk. usra.edu

Nickel Isotopic Variations in Meteorite Groups

Meteorite Group	Typical ε62Ni Variation (relative to Earth)	Inferred Significance
Carbonaceous Chondrites	Variable, Positive (e.g., +0.05 to +0.25) capes.gov.brresearchgate.net	Enrichment in a specific nucleosynthetic component, possibly from Type Ia supernovae. researchgate.net
Ordinary Chondrites	Negative (e.g., -0.04 to -0.09) capes.gov.brresearchgate.net	Depletion in the same component that is enriched in carbonaceous chondrites. capes.gov.brresearchgate.net
Enstatite Chondrites	Similar to Earth capes.gov.br	Considered a potential primary building block for Earth. capes.gov.br
Iron Meteorites	Overlaps with both carbonaceous and ordinary chondrites. capes.gov.brresearchgate.net	Reflects a wide range of precursor materials and formation conditions. capes.gov.brresearchgate.net

Relationship with Extinct Iron-60 and Radiogenic Nickel-60

One of the most significant applications of nickel isotopes in cosmochemistry is their connection to the extinct radionuclide Iron-60 (⁶⁰Fe). geoscienceworld.org ⁶⁰Fe is an isotope produced in massive stars and ejected in supernovae. It decays into Cobalt-60 and then into the stable isotope Nickel-60 (⁶⁰Ni) with a half-life of 2.62 million years. physicsworld.comresearchgate.net Because this half-life is short compared to the age of the Solar System, any primordial ⁶⁰Fe has long since decayed completely. physicsworld.com

However, its former presence can be detected by finding excesses of its daughter product, ⁶⁰Ni, in ancient materials. nasa.gov The abundance of this "radiogenic" ⁶⁰Ni in meteorites, particularly in phases with high iron-to-nickel ratios, provides direct evidence for the existence of live ⁶⁰Fe in the early Solar System. nasa.gov This ⁶⁰Fe-⁶⁰Ni system is a critical chronometer for dating events in the first few million years of Solar System history, such as the formation and differentiation of planetesimals. geoscienceworld.orgnasa.gov The heat released from the decay of ⁶⁰Fe is also considered a major potential heat source for the early melting of these small planetary bodies. nasa.gov

Intriguingly, research on calcium-aluminum-rich inclusions (CAIs)—considered the oldest solids formed in the Solar System—has revealed correlated anomalies in ⁶⁰Ni and ⁶²Ni. researchgate.net The observation that excesses in radiogenic ⁶⁰Ni (from ⁶⁰Fe decay) are coupled with nucleosynthetic excesses in ⁶²Ni strongly suggests that the ⁶⁰Fe was produced and injected into the protosolar nebula by the same supernova event that generated the excess ⁶²Ni. geoscienceworld.orgresearchgate.net This provides compelling evidence that a nearby supernova may have not only contributed freshly synthesized material (including short-lived radionuclides like ⁶⁰Fe) to the nascent Solar System but could have also triggered the collapse of the solar nebula itself. researchgate.net

Key Isotopes in Early Solar System Studies

Isotope	Type	Half-Life	Significance
This compound (⁶²Ni)	Stable	Stable wikipedia.org	Tracer for nucleosynthetic heritage from stellar sources. geoscienceworld.orgusra.edu
Iron-60 (⁶⁰Fe)	Extinct Radionuclide	2.62 million years researchgate.net	Its presence is inferred from ⁶⁰Ni excesses; acts as a heat source and chronometer for early planetesimals. geoscienceworld.orgnasa.gov
Nickel-60 (⁶⁰Ni)	Stable	Stable hpschapters.org	Radiogenic excesses serve as evidence for the past presence of ⁶⁰Fe. geoscienceworld.orgnasa.gov

Nuclear Reactions Involving Nickel 62

Neutron-Induced Reactions

Neutron-induced reactions on ⁶²Ni are of fundamental importance, particularly in the context of nuclear technology and stellar nucleosynthesis. The capture of a neutron by a ⁶²Ni nucleus can lead to the formation of other isotopes and the emission of gamma radiation, processes that are quantified by their reaction cross sections.

Investigation of (n,γ) Reactions and the Formation of Nickel-63

The neutron capture reaction, specifically the ⁶²Ni(n,γ)⁶³Ni reaction, is a significant process that leads to the formation of the radioactive isotope Nickel-63 (⁶³Ni). researchgate.netchemlin.orgiaea.org ⁶³Ni has a long half-life of approximately 100.1 years and decays via beta emission. chemlin.org This isotope is produced artificially in nuclear reactors through the irradiation of ⁶²Ni targets with neutrons. researchgate.netchemlin.org The accumulation of ⁶³Ni in reactor components is a notable aspect of nuclear engineering, as it is formed from the stable ⁶²Ni present in materials like stainless steel. iaea.org

The production of ⁶³Ni is a direct consequence of a neutron being absorbed by a ⁶²Ni nucleus, which then transitions to a more stable state by emitting gamma rays. iaea.org While the probability of a neutron being captured by a ⁶²Ni nucleus is relatively small, the large quantities of ⁶²Ni in a reactor vessel and the long half-life of the resulting ⁶³Ni mean that significant amounts can be generated over the operational lifetime of a reactor. iaea.org

Experimental Methodologies for Neutron Capture Cross Section Measurements

Accurate measurement of the neutron capture cross section of ⁶²Ni is crucial for various applications. Several experimental techniques have been employed to determine this value across a range of neutron energies.

Time-of-Flight (ToF) Technique: The time-of-flight (ToF) technique is a prominent method used to measure the ⁶²Ni(n,γ) cross section. This method involves measuring the time it takes for neutrons of a specific energy to travel a known distance. Experiments have been conducted at facilities like the n_TOF at CERN and the Los Alamos Neutron Science Center (LANSCE). iaea.orgosti.govaps.org At LANSCE, the Detector for Advanced Neutron Capture Experiments (DANCE), a 4π BaF₂ detector array, has been used to detect the capture events. osti.gov In one such experiment, the neutron capture cross section was measured for energies from 250 eV to 100 keV. osti.gov

Fast-Neutron Activation: The fast-neutron activation technique is another method used to determine the neutron capture cross section. This approach involves irradiating a ⁶²Ni sample with a known flux of fast neutrons and then measuring the radioactivity of the resulting ⁶³Ni. In one study, this method, combined with accelerator mass spectrometry (AMS) for the direct detection of ⁶³Ni nuclei, was used to measure the total cross section for a quasi-Maxwellian neutron flux at kT=25 keV. osti.gov

Experimental Technique	Facility/Detector	Energy Range	Key Findings
Time-of-Flight (ToF)	n_TOF at CERN	Up to 200 keV	Analysis of 42 resonance capture kernels. iaea.orgosti.govaps.org
Time-of-Flight (ToF)	LANSCE (DANCE detector)	250 eV to 100 keV	Measurement of neutron capture cross section relative to gold standard. osti.gov
Fast-Neutron Activation	-	kT = 25 keV	Measured a total cross section of 28.4 ± 2.8 mb. osti.gov

Analysis of Resonance Capture Kernels and Unresolved Cross Sections

The study of neutron capture on ⁶²Ni involves the analysis of both resolved and unresolved resonance regions. In the resolved resonance region, individual energy levels in the compound nucleus (⁶³Ni) are distinct. At higher energies, these resonances overlap, creating an unresolved region.

Research conducted at the n_TOF facility at CERN analyzed the capture kernels of 42 resonances up to a neutron energy of 200 keV. iaea.orgosti.govaps.org In the unresolved energy region, from 10 to 270 keV, cross sections have also been determined. iaea.orgosti.gov These measurements are essential for constraining models of s-process nucleosynthesis, which is responsible for producing about half of the elements heavier than iron in stars. aps.org The quality of evaluated cross-section data in the resonance region is highly dependent on the experimental data used in the adjustment process. aps.org

Deuteron-Induced Reactions

Deuteron-induced reactions on ⁶²Ni, particularly stripping reactions, provide valuable information about the nuclear structure of the resulting isotopes.

Studies of (d,p) Reactions on Nickel-62

The deuteron-stripping reaction, ⁶²Ni(d,p)⁶³Ni, involves a deuteron (B1233211) interacting with a ⁶²Ni nucleus, with the neutron being captured and the proton being emitted. These studies are instrumental in probing the energy levels of ⁶³Ni. osti.govresearchgate.net

Experiments have measured the angular distributions of protons from the (d,p) reaction on nickel isotopes at various deuteron energies. By comparing these experimental distributions with theoretical models, such as the Butler theory, researchers can determine the orbital angular momentum (l) of the captured neutrons and infer the spins and parities of the energy states in the ⁶³Ni nucleus. Such studies have been crucial for understanding the single-particle character of the low-lying states in nickel isotopes.

Alpha-Induced Reactions

The interaction of alpha particles with ⁶²Ni nuclei leads to a variety of reaction channels, resulting in the production of different isotopes. The study of these reactions, particularly their excitation functions, is important for both fundamental nuclear physics and practical applications like the production of medical radioisotopes.

Excitation functions for alpha-particle induced reactions on natural nickel have been measured for incident energies up to 50 MeV. These experiments typically use the stacked-foil activation technique followed by gamma-ray spectrometry to identify and quantify the reaction products. The measured excitation functions are then often compared with theoretical predictions from nuclear model codes like ALICE/90 and TALYS. For example, the ⁵⁸Ni(α,p)⁶¹Cu reaction has been analyzed to support the production of the PET imaging radionuclide ⁶¹Cu.

Investigation of (α,2He) Reactions on Nickel Isotopes

The (α,²He) reaction, a type of nuclear reaction where an alpha particle (⁴He) strikes a target nucleus and two protons are emitted, has been a subject of investigation on various nickel isotopes, including ⁶²Ni. These studies provide insights into two-neutron states in the resulting nucleus.

Detailed Research Findings

Research conducted on a series of fp-shell nuclei, which includes ⁵⁸Ni, ⁶⁰Ni, ⁶²Ni, and ⁶⁴Ni, has utilized the (α,²He) reaction to probe nuclear structure. researchgate.netresearchgate.net In these experiments, targets of nickel isotopes were bombarded with alpha particles at energies around 56 to 57 MeV. researchgate.netresearchgate.net The analysis of the emitted di-proton (²He) angular distributions, performed using the distorted-wave Born approximation (DWBA), revealed the preferential population of specific high-spin two-neutron states in the final nuclei. researchgate.net

For all nuclei studied with a closed f₇/₂ neutron shell, a selective excitation of states with dominant configurations of (f₅/₂,g₉/₂)₇⁻, (g₉/₂)₈⁺², and (g₉/₂,d₅/₂)₆⁺ was observed. researchgate.net The binding energies of these states were found to have a linear dependence on both the mass number (A) and the isospin. researchgate.netresearchgate.net This systematic behavior is well-described by the weak-coupling model. researchgate.net

The experimental data from these (α,²He) reactions on nickel isotopes have contributed to a broader understanding of two-neutron configurations across the fp-shell. The observed states and their properties are summarized in the table below.

Target Nucleus	Bombarding Energy (MeV)	Observed Two-Neutron States Configurations
⁵⁸Ni, ⁶⁰Ni, ⁶²Ni, ⁶⁴Ni	~56 - 57	(f₅/₂,g₉/₂)₇⁻, (g₉/₂)₈⁺², (g₉/₂,d₅/₂)₆⁺

Other Nuclear Reaction Pathways Involving this compound

Beyond the (α,²He) reaction, this compound is involved in several other nuclear reaction pathways, a consequence of its stability and its position in the chart of nuclides.

One significant category is neutron capture reactions . The high binding energy of nickel isotopes, in general, makes them end products of many nuclear reactions in the universe, including those involving neutron capture. wikipedia.org Specifically, the thermal neutron capture by ⁶¹Ni leads to the formation of excited states of ⁶²Ni, which then decay by emitting gamma rays. Studies of these (n, γ) reactions have helped in determining the energy levels of ⁶²Ni. researchgate.net The s-process (slow neutron capture) on iron isotopes is also a pathway for the formation of ⁶²Ni in stars, although it is considered a slow and inefficient process. stackexchange.com

Deuteron-induced reactions have also been studied. For instance, the ⁶²Ni(d,p)⁶³Ni reaction, where a deuteron interacts with a ⁶²Ni nucleus to produce a proton and ⁶³Ni, has been a subject of nuclear structure studies. osti.gov Similarly, (d,n) reactions on nickel isotopes, including ⁶²Ni, have been investigated. osti.gov

In the realm of astrophysical nucleosynthesis , ⁶²Ni plays a crucial role. While ⁵⁶Ni is a more direct product of the silicon-burning phase in supernovae, the more neutron-rich ⁶²Ni is thought to be synthesized in environments with a lower proton-to-neutron ratio, such as the central regions of exploding white dwarfs due to electron capture. stackexchange.comgeoscienceworld.org It is also hypothesized to be produced in Type Ia supernovae, which are characterized by highly neutron-enriched environments. geoscienceworld.org The high binding energy of ⁶²Ni means that no further energy can be released through fusion reactions involving heavier nuclides. geoscienceworld.org

Advanced Analytical and Spectroscopic Methodologies for Nickel 62 Research

Isotope Ratio Mass Spectrometry

Isotope Ratio Mass Spectrometry (IRMS) stands as a cornerstone for the high-precision analysis of stable isotopes. This technique measures the relative abundance of different isotopes in a given sample, allowing for the detection of subtle isotopic variations. For Nickel-62 research, two primary types of IRMS are employed: Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) and Thermal Ionization Mass Spectrometry (TIMS).

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) for High-Precision Isotopic Analysis

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is a powerful tool for achieving high-precision measurements of nickel isotope ratios. researchgate.net This technique utilizes an inductively coupled plasma source to ionize the sample, followed by a mass analyzer that separates the ions based on their mass-to-charge ratio. The simultaneous measurement of different isotope beams using multiple collectors significantly enhances precision compared to single-collector methods. researchgate.net

In the study of geological and extraterrestrial materials, MC-ICP-MS has been instrumental. For instance, high-precision Ni isotope analyses of differentiated meteorites have been used to investigate the presence of short-lived radionuclides like Iron-60 (⁶⁰Fe) in the early solar system. researchgate.net The decay of ⁶⁰Fe to ⁶⁰Ni can create variations in the ⁶⁰Ni/⁵⁸Ni ratio, which, when correlated with other nickel isotope ratios like ⁶²Ni/⁵⁸Ni, provides chronological information. Researchers have reported the ability to resolve minute isotopic variations, often expressed in parts per ten thousand (epsilon notation, ε). researchgate.net For example, chondritic meteorites show ranges of 0.29 in ε⁶²Ni relative to a typical sample precision of 0.05 (2 s.e.). researchgate.net The high precision of MC-ICP-MS is critical for detecting such small but significant isotopic anomalies. researchgate.net

A significant advantage of MC-ICP-MS is its ability to analyze a wide range of elements from a sample solution, making it a versatile instrument in geochemical laboratories. researchgate.net However, achieving high precision requires careful sample preparation to separate nickel from interfering elements. squarespace.com One major challenge is the potential for isobaric interference, where an isotope of another element has the same mass as a nickel isotope. For example, ⁶⁴Zn can interfere with ⁶⁴Ni, and argide molecules like ²⁴Mg⁴⁰Ar⁺ can interfere with ⁶⁴Ni. squarespace.com Effective chromatographic separation techniques are therefore essential to purify the nickel fraction before analysis. squarespace.com

Thermal Ionization Mass Spectrometry for Absolute Isotopic Abundance Ratio Determination

Thermal Ionization Mass Spectrometry (TIMS) is a highly accurate technique for determining the absolute isotopic abundance ratios of elements. researchgate.net In TIMS, a purified sample is loaded onto a metal filament, which is then heated to high temperatures to cause ionization. The resulting ions are accelerated and separated in a magnetic field. TIMS is renowned for its high precision and accuracy, making it the method of choice for the certification of isotopic reference materials. researchgate.net

The absolute isotopic abundance ratios for the standard reference material NIST SRM 986 were determined using TIMS. researchgate.net This involved calibrating the mass spectrometer with synthetic isotopic standards prepared from chemically pure and nearly isotopically pure separated isotopes. researchgate.net The measurements yielded precise values for ratios such as ⁶²Ni/⁶⁰Ni, providing a foundational dataset for all nickel isotope research. researchgate.net The study of nickel isotopic variations in various materials relies heavily on these absolute abundance ratios for data normalization and comparison. researchgate.net

Table 1: Absolute Isotopic Abundance Ratios of NIST SRM 986 Nickel Standard Determined by TIMS This table presents the certified absolute isotopic abundance ratios for the NIST SRM 986 nickel reference material. The data was obtained using Thermal Ionization Mass Spectrometry (TIMS) and provides the basis for calibrating other mass spectrometry methods.

Isotope Ratio	Absolute Value	Uncertainty (±)
⁵⁸Ni/⁶⁰Ni	2.596061	0.000728
⁶¹Ni/⁶⁰Ni	0.043469	0.000015
⁶²Ni/⁶⁰Ni	0.138600	0.000045
⁶⁴Ni/⁶⁰Ni	0.035295	0.000024

Data sourced from Gramlich et al. (1989). researchgate.net

Strategies for Mass Discrimination Correction

A critical aspect of achieving accurate isotopic measurements in mass spectrometry is the correction for mass discrimination, also known as instrumental mass fractionation. This phenomenon refers to the preferential transmission of heavier or lighter isotopes through the instrument, which can skew the measured isotopic ratios. Several strategies have been developed to correct for this effect in nickel isotope analysis.

One of the most robust methods is the double-spike technique . This involves adding a known amount of an artificially prepared mixture of two rare isotopes (the "double spike") to the sample before analysis. For nickel, a ⁶¹Ni-⁶²Ni double spike is commonly used. researchgate.net By measuring the isotopic ratios of the spiked sample, the instrumental mass fractionation can be precisely calculated and corrected for, yielding the true isotopic composition of the original sample. This method is particularly powerful as it corrects for any mass fractionation that occurs during both the chemical separation and the mass spectrometric analysis.

Another widely used strategy is standard-sample bracketing . In this approach, the sample measurement is bracketed by measurements of a well-characterized isotopic standard (like NIST SRM 986). The deviation of the measured standard from its certified value is used to calculate a correction factor that is then applied to the sample measurements. While simpler than the double-spike method, it assumes that the mass discrimination is stable and identical for both the standard and the sample. Often, a combination of both techniques is employed to ensure the highest accuracy.

Utilization of Isotopic Reference Standards (e.g., NIST SRM 986)

Isotopic reference standards are indispensable for ensuring the accuracy and comparability of isotopic data between different laboratories and studies. For nickel, the primary reference material is NIST SRM 986 . researchgate.netdokumen.pub This standard consists of high-purity nickel metal with a certified isotopic composition determined through meticulous measurements, primarily using TIMS. researchgate.net

NIST SRM 986 serves as the anchor point for the nickel isotope delta scale. dokumen.pub Isotopic compositions of samples are typically reported as delta (δ) values, which represent the per mil (‰) deviation of a sample's isotopic ratio from that of NIST SRM 986. For example, δ⁶²/⁵⁸Ni would be calculated based on the ⁶²Ni/⁵⁸Ni ratio of the sample compared to the same ratio in NIST SRM 986. The widespread use of this common datum is crucial for building a coherent and comparable global dataset of nickel isotopic compositions. dokumen.pub The certified atomic weight and isotopic abundances of NIST SRM 986 are fundamental to all high-precision nickel isotope research. researchgate.net

Table 2: Certified Isotopic Composition of NIST SRM 986 This table details the certified atom percentages of the stable isotopes of nickel in the NIST SRM 986 reference material. These values are essential for the normalization of isotopic data in research.

Isotope	Atom Percent	Uncertainty (±)
⁵⁸Ni	68.076886	0.005919
⁶⁰Ni	26.223146	0.005144
⁶¹Ni	1.139894	0.000433
⁶²Ni	3.634528	0.001142
⁶⁴Ni	0.925546	0.000599

Data sourced from Gramlich et al. (1989). researchgate.net

Accelerator Mass Spectrometry (AMS)

Accelerator Mass Spectrometry (AMS) is an ultra-sensitive technique capable of detecting extremely low concentrations of rare isotopes. uni-heidelberg.denih.gov Unlike conventional mass spectrometry that measures ion currents, AMS accelerates ions to high energies (mega-electron volts) and then uses nuclear physics techniques to count individual atoms. uni-heidelberg.de This approach provides exceptional sensitivity, allowing for the measurement of isotope ratios as low as 10⁻¹² to 10⁻¹⁶. uni-heidelberg.de

Applications in Ultra-low Isotope Ratio Detection

The primary application of AMS in the context of nickel research is the detection of long-lived radioisotopes at trace levels. uni-heidelberg.de While ⁶²Ni is a stable isotope, AMS is crucial for measuring rare nickel radioisotopes that are often present in the same samples. For example, AMS has been instrumental in studies involving ⁶³Ni (a beta-emitter with a half-life of 101.2 years) and ⁵⁹Ni (an electron-capture isotope with a half-life of 76,000 years). vdoc.pubulisboa.pt

One significant challenge in the AMS of nickel is the presence of stable isobars that can interfere with the detection of the rare isotope of interest. For instance, the detection of ⁶³Ni is hampered by the stable isobar ⁶³Cu. Sophisticated detection systems, sometimes including gas-filled magnets, are employed to separate the isotope of interest from its isobaric interferences. tum.de Research has demonstrated the capability to determine ⁶³Ni/Ni ratios as low as 2 x 10⁻¹⁴. tum.de

AMS has been applied to various fields, including astrophysics, to measure neutron capture cross-sections relevant to stellar nucleosynthesis. tum.de By measuring the minute quantities of a radionuclide produced by neutron activation of a stable isotope like ⁶²Ni, scientists can derive crucial data for models of how elements are formed in stars. tum.de The technique's ability to count individual atoms makes it uniquely suited for experiments where the number of product nuclides is extremely small. ulisboa.ptcern.ch

Measurement of Nuclear Reaction Cross Sections via AMS

The determination of neutron capture cross sections for isotopes like this compound is crucial for understanding stellar nucleosynthesis, particularly the slow neutron-capture process (s-process). A powerful and highly sensitive technique for this purpose is Accelerator Mass Spectrometry (AMS), which allows for the direct counting of product nuclei, bypassing the need to measure decay radiation. This is especially advantageous for reactions that produce long-lived or stable isotopes.

A key example is the measurement of the 62Ni(n, γ)63Ni reaction cross section. arxiv.orgarxiv.org The product nucleus, 63Ni, has a long half-life of 100 ± 2 years, making traditional counting methods via its low-energy beta decay challenging. researchgate.net In a landmark experiment, the cross section for this reaction was measured for a quasi-Maxwellian neutron flux with an equivalent thermal energy of kT = 25 keV. arxiv.orgaps.org The methodology involved irradiating a nickel metal sample, enriched to 95% in 62Ni, with a fast-neutron beam. researchgate.net

Following the neutron activation, the sample was prepared for analysis at an AMS facility. The AMS technique accelerates ions from the sample to high energies, using magnetic and electrostatic analyzers to separate the desired isotope, in this case, 63Ni, from interfering isobars (like 63Cu) and other background ions. arxiv.org By directly counting the 63Ni ions, researchers could determine the number of product nuclei created during the activation. arxiv.org This direct measurement yielded a Maxwellian-averaged cross section (MACS) of 28.4 ± 2.8 millibarns (mb). arxiv.orgaps.org This experimental value was significantly different from some earlier theoretical evaluations and provided a critical new data point for astrophysical models, affecting the calculated abundance of elements between A=62 and A=90 produced in massive stars. arxiv.org More recent measurements using the time-of-flight technique at the n_TOF facility at CERN have further refined the cross-section data, analyzing 42 resonances up to a neutron energy of 200 keV. researchgate.net

Table 1: Comparison of ⁶²Ni(n, γ)⁶³Ni Maxwellian-Averaged Cross Section (MACS) at kT ≈ 25-30 keV

Source/Method	MACS Value (mb)	Energy (kT)	Reference
Experimental (Activation/AMS)	28.4 ± 2.8	25 keV	arxiv.orgresearchgate.net
Experimental (n_TOF)	22.2 ± 1.3 (recommended value)	30 keV	researchgate.net
Theoretical Calculation [Ref. 10 in source]	Consistent with 28.4 mb	25 keV	arxiv.orgresearchgate.net
Previous Evaluation [Ref. 9 in source]	~12.5 mb	30 keV	arxiv.org

Analysis of Neutron-Activated Samples

The analysis of samples activated by neutron bombardment is a cornerstone of nuclear research, enabling the quantification of reaction products and the determination of nuclear properties. In the context of this compound, this analysis is pivotal for cross-section measurements and trace element detection. The general technique, known as Neutron Activation Analysis (NAA), involves irradiating a sample with neutrons to produce radioactive isotopes. The identity and quantity of the target elements are then deduced by analyzing the gamma-ray emissions from the decay of these newly formed radionuclides. nrc.gov

However, when the product nucleus is very long-lived or stable, as in the 62Ni(n,γ)63Ni reaction, analyzing the decay radiation is impractical. In such cases, the analysis of the activated sample shifts from gamma spectroscopy to direct atom counting using Accelerator Mass Spectrometry (AMS). arxiv.orgresearchgate.net

The process for the 62Ni cross-section measurement began with the irradiation of a 36.8 mg nickel metal sample (95% enriched in 62Ni) in a quasi-Maxwellian neutron spectrum. researchgate.net To handle the small amount of powder, it was dispersed in a camphor (B46023) matrix before being pressed into a pellet for activation. Afterward, the camphor was sublimated to recover the activated nickel. researchgate.net The crucial step was the subsequent analysis, where the activated material was used to produce an ion beam for the AMS system. The system then separated and counted the 63Ni ions, allowing for a precise determination of the 63Ni/62Ni ratio in the sample. researchgate.net This ratio, combined with knowledge of the neutron fluence during activation, directly yields the reaction cross section. arxiv.org This combination of neutron activation followed by AMS analysis provides a sensitivity far exceeding that of decay-counting methods for long-lived isotopes. arxiv.orgarxiv.org

Nuclear Spectroscopy Techniques

Gamma-Ray Spectroscopy in Neutron Capture Studies

Gamma-ray spectroscopy is an indispensable tool for probing the structure of atomic nuclei. In neutron capture studies, a target nucleus absorbs a neutron, forming a new nucleus in a highly excited state, which then de-excites by emitting a cascade of gamma rays. By measuring the energies and intensities of these gamma rays, one can construct a detailed nuclear level scheme and determine the neutron binding energy.

Studies on nickel isotopes, including 62Ni, have utilized this technique to great effect. aps.org Experiments involving the irradiation of separated isotope samples of 62Ni with thermal neutrons from a nuclear reactor have been performed. aps.orgosti.gov The resulting gamma-ray spectra from the 62Ni(n,γ)63Ni reaction were measured using high-resolution detectors like three-crystal scintillation pair spectrometers. aps.org

The analysis of the 62Ni(n,γ)63Ni spectrum revealed that it is characterized by a particularly strong high-energy gamma-ray line at approximately 6.84 MeV. aps.org This prominent transition is understood to be the direct transition from the neutron capture state to the ground state of the 63Ni nucleus. aps.org The energy of this gamma ray thus provides a direct measurement of the neutron binding energy in 63Ni. The presence of such intense high-energy lines suggests that a direct capture mechanism, in addition to statistical processes, plays a significant role in the neutron-capture cross section for this isotope. osti.gov

Table 2: Prominent Gamma-Ray Energy in the ⁶²Ni(n,γ)⁶³Ni Reaction

Reaction	Prominent Gamma-Ray Energy (MeV)	Interpretation	Reference
62Ni(n,γ)63Ni	~6.84	Ground-state transition (Neutron Binding Energy)	aps.org

Synchrotron-based Mössbauer Spectroscopy (e.g., Insights from 61Ni applications for Ni isotopes)

Mössbauer spectroscopy is a highly sensitive technique that provides information on the chemical environment of specific isotopes by measuring the resonant absorption and emission of gamma rays. While 57Fe is the most commonly used Mössbauer isotope, the principles can be applied to other nuclei. For nickel, the 61Ni isotope is an excellent candidate for such studies. nih.gov The development of synchrotron radiation sources has overcome many of the challenges associated with traditional Mössbauer spectroscopy, such as the need for radioactive sources, making it feasible to study a wider range of isotopes, including 61Ni. nih.govesrf.fr

Although 62Ni itself is not a Mössbauer-active isotope, research on 61Ni provides invaluable insights and establishes a methodological framework applicable to the broader study of nickel-containing materials. The first synchrotron-based 61Ni Mössbauer spectroscopy experiments have demonstrated the technique's sensitivity to the local environment of nickel atoms. nih.govacs.org For example, a study on 61NiCr2O4 yielded an internal magnetic field of 44.6 Tesla, consistent with results from older methods. nih.govresearchgate.net Another experiment on a linear Ni amido complex, 61Ni{N(SiMe3)Dipp}2, showcased the ability to measure large quadrupole splittings, which are sensitive to the coordination geometry around the nickel atom. acs.org

These studies prove that synchrotron-based Mössbauer spectroscopy can probe both magnetic properties (via Zeeman splitting) and local geometry (via quadrupole splitting) in nickel compounds. nih.gov The success in obtaining detailed spectra for complex molecules, including metalloproteins like 61Ni-substituted rubredoxin, in a reasonable timeframe (about one day) highlights the promise of this technique. nih.govacs.org This work lays the groundwork for using synchrotron radiation to investigate the hyperfine interactions in a variety of nickel-based systems, offering a powerful analytical tool for materials science and bioinorganic chemistry. spring8.or.jp

Table 3: Comparison of Nuclear Properties for Mössbauer Isotopes ⁶¹Ni and ⁵⁷Fe

Property	61Ni	57Fe	Reference
Natural Abundance	1.14%	2.12%	spring8.or.jp
Transition Energy (keV)	67.41	14.41	nih.govesrf.fr
Excited State Half-life (ns)	5.27	98.1	nih.gov
Ground State Spin (Ig)	3/2-	1/2-	nih.gov
Excited State Spin (Ie)	5/2-	3/2-	nih.gov

In-beam Gamma-Ray Studies for Excited State Characterization

In-beam gamma-ray spectroscopy is a powerful method for studying the structure of nuclei, particularly the properties of their excited states. This technique involves detecting gamma rays emitted instantaneously from a nucleus excited by a nuclear reaction. For stable isotopes like 62Ni, inelastic neutron scattering, the (n, n′γ) reaction, is an ideal probe for populating low-spin excited states.

Detailed spectroscopic investigations of 62Ni have been performed using the (n, n′γ) reaction. aps.org In these experiments, a sample of enriched 62Ni is bombarded with monoenergetic neutrons, and the emitted gamma rays are detected with high-purity germanium (HPGe) detectors. By measuring γ-ray excitation functions (yield versus incident neutron energy) and angular distributions, researchers can confirm the placement of transitions within the nuclear level scheme and determine the spins and parities of the excited states. aps.org

Furthermore, the lifetimes of excited states in 62Ni up to an excitation energy of about 3.8 MeV have been determined using the Doppler-shift attenuation method (DSAM). aps.org In this method, the lifetime of a level is extracted from the shape of the observed gamma-ray peak, which is broadened due to the Doppler effect as the recoiling nucleus slows down and stops within the target material. From these lifetimes, the reduced transition probabilities, B(E2), can be calculated, which provide a measure of the collective nature of the excitations. Experimental results for 62Ni have been compared with theoretical predictions from models like the quadrupole vibrator model and large-scale shell model calculations. aps.org These studies have identified two-phonon vibrational states but have not established clear evidence for three-phonon states, indicating deviations from simple vibrational models and highlighting the importance of proton core excitations in describing the structure of 62Ni. aps.org

Table 4: Selected Excited States and Transition Properties in ⁶²Ni from (n, n′γ) Studies

Initial Level Energy (keV)	Final Level Energy (keV)	Transition Energy (keV)	Level Lifetime (fs)	B(E2; Ji → Jf) (W.u.)	Reference
1172.9	0	1172.9	960 ± 40	9.4 ± 0.4	aps.org
2048.4	1172.9	875.5	>1200	-	aps.org
2301.6	1172.9	1128.7	170 ± 20	13.6 ± 1.6	aps.org
2336.1	0	2336.1	390 ± 50	0.9 ± 0.1	aps.org

Isotopic Separation and Enrichment Techniques for Nickel 62

Centrifugal Enrichment Methodologies

Centrifugal enrichment leverages strong gravitational forces, thousands of times that of Earth's, to separate particles of different masses. This technology is highly effective for isotope separation, particularly when the element can be converted into a gaseous compound suitable for use in a gas centrifuge cascade. arxiv.org

Gas-Phase Centrifuge Separation of Nickel Isotopes

Since nickel is not a gas at ambient temperatures, it must be converted into a volatile compound to be used in a gas centrifuge. researchgate.net The most commonly used working gas for nickel isotope separation is nickel tetrafluorophosphine (Ni(PF₃)₄). researchgate.netarxiv.org This compound is gaseous at near-ambient temperatures, making it suitable for the centrifugation process. researchgate.net

The separation process occurs within a cascade of rapidly rotating centrifuges. matec-conferences.org The heavier molecules containing isotopes like ⁶⁴Ni tend to move towards the outer wall of the centrifuge, while the lighter molecules containing isotopes like ⁵⁸Ni concentrate closer to the center. Molecules with intermediate masses, such as those containing ⁶²Ni, are distributed accordingly. By systematically directing the flow of enriched and depleted streams through the cascade, specific isotopes can be isolated to very high purity levels. researchgate.net The process is modeled mathematically to optimize parameters such as feed flow rates and the selection of the feed stage within the cascade to maximize the concentration of the desired isotope, like ⁶²Ni. matec-conferences.orgmatec-conferences.org

Table 1: Parameters for Gas Centrifuge Cascade Modeling for Nickel Isotope Separation

Parameter	Value/Description	Source
Process Gas	Trifluorophosphinenickel (Ni(PF₃)₄)	matec-conferences.org
Molar Mass of Process Gas	411 kg/kmol	matec-conferences.org
Number of Stages (Example)	60	matec-conferences.org
Overall Separation Factor (χ₀)	1.1	matec-conferences.org
Feed Flow to Stage Flow Ratio (F/GF)	0.13	matec-conferences.org

Non-Steady-State Separation Processes

To effectively extract intermediate-mass isotopes such as ⁶²Ni and ⁶⁴Ni, non-steady-state separation methods are employed. researchgate.netosti.gov This technique, sometimes referred to as the "method of remainder reduction," involves manipulating the operational parameters of the centrifuge cascade over time to optimize the separation of a target isotope. researchgate.net Unlike steady-state operation where flows are constant, non-steady-state processes involve dynamic adjustments to achieve high enrichment levels for specific isotopes. aip.org Research has shown that during the initial filling of the centrifuge cascade, the natural mixture of nickel isotopes already begins to separate, and the concentrations of isotopes in different stages depend on the feed stage number and other parameters. researchgate.netresearchgate.net By carefully controlling these non-stationary processes, it is possible to produce tens of grams of all stable nickel isotopes, including ⁶²Ni, at high enrichment. researchgate.netresearchgate.net

Production and Characterization of Enriched Nickel-62 Material for Research

Enriched ⁶²Ni is produced primarily for research purposes and as a crucial starting material for the production of the radioisotope Nickel-63 (⁶³Ni) through neutron irradiation in nuclear reactors. chemlin.orgrosatomnewsletter.comtracesciences.com The centrifugal technology allows for the production of ⁶²Ni enriched to levels between 86% and 99%. isotopes.gov Some processes aim for enrichment levels of (80 ± 10)% for use as a target material. google.com

Once produced, the enriched material must be thoroughly characterized to confirm its isotopic composition and assess its chemical purity. Electromagnetically separated ⁶²Ni obtained from Oak Ridge National Laboratory, for instance, was certified with an enrichment of approximately 99.0%. nih.gov Characterization involves dissolving the metallic nickel and analyzing it using techniques such as thermal ionization mass spectrometry (TIMS) and inductively coupled plasma mass spectrometry (ICP-MS) to determine the precise isotopic ratios and quantify any impurity elements. nih.gov Other techniques like Rutherford backscattering spectrometry (RBS) are used to verify the thickness and purity of thin ⁶²Ni targets fabricated for nuclear physics experiments. researchgate.net

Advanced Research Applications of Enriched Nickel 62

Production of Radioisotopes for Scientific and Technological Instrumentation

The primary application of enriched Nickel-62 is as a target material for the production of the radioisotope Nickel-63. This process and its subsequent applications are central to various scientific instruments.

Synthesis of Nickel-63 via Neutron Activation of this compound Targets

Nickel-63 (⁶³Ni) is an artificial radioisotope produced in nuclear reactors. radiacode.comradiacode.comradiacode.com The synthesis involves the neutron activation of stable this compound (⁶²Ni) targets. radiacode.comradiacode.comradiacode.com When ⁶²Ni is irradiated with neutrons in a reactor, it captures a neutron to become ⁶³Ni, a process represented by the nuclear reaction ⁶²Ni(n, γ)⁶³Ni. chemlin.org The low natural abundance of ⁶²Ni necessitates the use of enriched targets to achieve high specific activity of ⁶³Ni. google.com For instance, irradiating a one-gram target of 99% enriched ⁶²Ni metal powder in a high-flux reactor can produce a significant quantity of ⁶³Ni. kns.org The resulting ⁶³Ni has a half-life of approximately 100.1 years and decays via beta emission to the stable isotope Copper-63 (⁶³Cu), releasing low-energy beta particles. radiacode.comchemlin.orgradiacode.com

Role in Electron Capture Detectors (ECDs) for Analytical Chemistry

Nickel-63 is an essential component in Electron Capture Detectors (ECDs), which are highly sensitive devices used in gas chromatography. radiacode.comradiacode.com Inside the ECD, the ⁶³Ni source emits beta particles (electrons) that ionize the carrier gas (often nitrogen), creating a stable cloud of free electrons and a standing current. scioninstruments.comsri-instruments-europe.com When a sample containing electronegative compounds, such as halogenated pesticides or chlorofluorocarbons, passes through the detector, these compounds capture the free electrons. scioninstruments.comwashington.edu This capture of electrons causes a reduction in the current, which is measured by the detector's electronics. sri-instruments-europe.com The resulting change in current is proportional to the concentration of the electronegative substance, allowing for the detection of trace amounts down to parts-per-trillion levels. sri-instruments-europe.comwashington.edu The stability of electroplated ⁶³Ni makes it a valuable alternative to other radioactive sources like tritium. oregonstate.edu

Beta-Voltaic Batteries for Long-Lived, Low-Power Devices in Scientific Contexts

The beta emissions from Nickel-63 are harnessed to create long-lasting, low-power energy sources known as beta-voltaic batteries. radiacode.comradiacode.comradiacode.com These devices convert the energy from the beta particles directly into electrical power, a principle similar to how photovoltaic cells convert light into electricity. kns.orgrosatomnewsletter.com A typical beta-voltaic cell consists of a thin layer of ⁶³Ni deposited on a semiconductor material. rosatomnewsletter.com The beta particles emitted by the ⁶³Ni create electron-hole pairs in the semiconductor, generating a current. rosatomnewsletter.com

With a half-life of over 100 years, ⁶³Ni provides a very long-lived and stable power source. kns.orgafrica-press.net These batteries are ideal for applications requiring continuous, low power over extended periods, such as in remote sensors, space probes, and micro-electromechanical systems (MEMS). radiacode.comkns.orgradiacode.com Research has focused on developing technologies that efficiently convert the beta-radiation energy into electricity, with some designs utilizing piezoelectric mono-crystals. africa-press.net The production of a 100 µW beta-voltaic device may require approximately 17 mg of ⁶³Ni. optica.org

Feature	Description
Energy Source	Beta decay of Nickel-63
Conversion Principle	Betavoltaic effect (similar to photovoltaic)
Half-life of ⁶³Ni	~100.1 years radiacode.comchemlin.orgradiacode.com
Power Output	Low-power (microwatt range) kns.org
Key Advantage	Long operational life, minimal maintenance kns.orgafrica-press.net
Applications	Remote sensors, space probes, MEMS radiacode.comkns.orgradiacode.com

Application in Nuclear Instrumentation and Radiation Detection Calibration

Nickel-63 serves as a valuable resource in the field of nuclear instrumentation and for the calibration of radiation detection equipment. radiacode.comradiacode.comradiacode.com Its predictable and stable emission of low-energy beta particles makes it a reliable source for calibrating instruments designed to detect this type of radiation. radiacode.com The long half-life of ⁶³Ni ensures that calibration sources have a long, useful lifespan. These sources are used in various settings, including industrial laboratories and research facilities, to ensure the accuracy and proper functioning of radiation detectors. radiacode.comradiacode.com

Neutron Scattering Studies in Materials Science

Enriched this compound is also utilized in neutron scattering, a powerful technique for investigating the atomic and magnetic structure of materials.

Investigations of Amorphous Metal Structures

In neutron diffraction studies of binary amorphous alloys, such as Nickel-Niobium (Ni-Nb), isotopic substitution is a key technique used to determine the partial structure factors, which describe the spatial arrangement of the different types of atoms. aip.org By using isotopes of nickel, including ⁶²Ni, researchers can vary the neutron scattering contrast of the nickel atoms in the alloy. aip.org This allows for the separation of the total scattering pattern into individual contributions from Ni-Ni, Ni-Nb, and Nb-Nb pairs.

For example, studies on amorphous Ni₆₂Nb₃₈ have used this method to develop detailed structural models. researchgate.netaip.org These investigations provide insights into the short-range order, coordination numbers, and density of amorphous materials, which are crucial for understanding their physical properties and glass-forming ability. aip.orgresearchgate.net The data obtained from these experiments helps in refining computer simulations and theoretical models of these complex disordered systems. aip.org

Research on High-Performance Steels

The use of enriched this compound in the research and development of high-performance steels is a specialized area of materials science. While nickel is a well-established alloying element in many steel grades, valued for its ability to enhance toughness, strength, and corrosion resistance, the application of a specific isotope like 62Ni is rooted in advanced research methodologies. cedinox.esmdpi.com The primary utility of 62Ni in this context is not to alter the bulk mechanical properties of the steel in a conventional sense, but to serve as a tracer for studying fundamental metallurgical processes.

Nickel, as an alloying element, promotes the formation of an austenitic (face-centered cubic) crystal structure, which imparts exceptional toughness and ductility to steels. cedinox.es It is particularly crucial for cryogenic applications, as it helps steels retain their toughness at very low temperatures. cedinox.es In medium-carbon spring steels, the addition of nickel can refine the martensite (B1171850) microstructure, leading to an increase in both strength and toughness. mdpi.com For instance, increasing nickel content from 0 wt.% to 1 wt.% can raise the yield strength by approximately 100 MPa through a combination of grain refinement and dislocation strengthening. mdpi.com Furthermore, nickel additions improve hardenability, which is the ability of the steel to form hard martensite upon quenching. mdpi.com

Research on high-performance steels often involves understanding the diffusion of elements within the steel's microstructure, the kinetics of phase transformations, and the distribution of alloying elements between different phases. By using enriched 62Ni, researchers can track the movement and final location of nickel atoms during processes like heat treatment, welding, and deformation with high precision. This is analogous to using radioactive isotopes as tracers, but with the advantage that 62Ni is stable. Techniques such as neutron scattering can be employed to study these phenomena in steels containing isotopically enriched elements. chemlin.org This allows for the validation of thermodynamic and kinetic models that are crucial for designing new and improved high-performance steel alloys. chemlin.orgscientific.net

Property Enhanced by Nickel	Mechanism/Effect	Steel Type Benefiting
Toughness	Promotes austenitic phase; Lowers ductile-to-brittle transition temperature (DBTT).	Austenitic Stainless Steels, Cryogenic Steels, Martensitic Grades. cedinox.es
Strength	Refines martensite sub-microstructure; Synergistic grain refinement and dislocation strengthening.	Medium-Carbon Spring Steel, High-Strength Steels. mdpi.comscientific.net
Hardenability	Delays austenite-to-ferrite transformation; Suppresses pearlite and bainite formation.	Low-Carbon Structural Steels. mdpi.com
Corrosion Resistance	Improves resistance to reducing acids; Influences resistance to stress corrosion cracking.	Stainless Steels. cedinox.es
High-Temperature Strength	Enhances resistance to creep.	Austenitic Stainless Steels. cedinox.es

Nuclear Transmutation Studies in Thin Films

A notable area of advanced research involving this compound is the study of nuclear transmutations in thin metallic films. These experiments typically involve electrolysis in aqueous solutions, where a cathode coated with a thin film of nickel is subjected to loading with hydrogen or deuterium. infinite-energy.comlenr-canr.org The results of these studies have reported the appearance of new elements within the nickel film that were not present before the experiment, suggesting that nuclear reactions may have occurred. lenr-canr.org

In a series of experiments using a packed-bed electrolytic cell with microspheres coated in a thin (e.g., 650 Å) film of nickel, analysis after a multi-week run revealed the presence of significant quantities of new elements. infinite-energy.comlenr-canr.org The electrolyte used was a lithium sulfate (B86663) solution in light water. lenr-canr.org Post-run analysis of the nickel film using methods like Secondary Ion Mass Spectrometry (SIMS), Auger Electron Spectrometry (AES), and Energy Dispersive X-ray (EDX) analysis identified several transmutation products. lenr-canr.org

The key finding was the detection of elements such as Iron (Fe), Copper (Cu), Silver (Ag), Chromium (Cr), and Magnesium (Mg) at concentrations exceeding 2 atom percent each. infinite-energy.comlenr-canr.org The presence of these elements in such high concentrations, combined with data showing deviations from natural isotopic abundances, was presented as evidence against them being mere impurities that concentrated in the film during the experiment. lenr-canr.org Some studies have reported that as much as 40% of the original metal atoms in the thin film were transmuted into other elements. lenr-canr.org

The theoretical framework proposed to explain these observations suggests that the high loading of hydrogen ions (protons) into the nickel lattice, facilitated by the electrolytic process, creates conditions where the Coulomb barrier can be overcome, leading to nuclear reactions. lenr-canr.org The use of thin films is advantageous as it creates a well-defined reaction zone and allows for a significant percentage of the host metal atoms to be affected. infinite-energy.comlenr-canr.org

Original Material	Experimental Setup	Detected Transmutation Products	Reported Concentration
Thin Nickel Film (~650 Å)	Packed-bed electrolytic cell with light water (Li₂SO₄ electrolyte)	Iron (Fe), Silver (Ag), Copper (Cu), Magnesium (Mg), Chromium (Cr)	> 2 atom % each infinite-energy.comlenr-canr.org
Thin Nickel/Palladium Films	Flowing packed-bed electrolytic cell	Broad array including Fe, Si, Mg, Cu, Cr, Zn, Ag	Up to 40 atom % of original film lenr-canr.orglenr-canr.org

These experiments are part of a field often referred to as Low Energy Nuclear Reactions (LENR) and remain a subject of active, albeit controversial, scientific investigation. researchgate.net

Environmental Research Applications of Nickel Isotopes

The stable isotopes of nickel, including 62Ni, have become powerful tracers for investigating a range of environmental and geological processes. The fractionation of nickel isotopes—the slight partitioning of lighter versus heavier isotopes during geochemical and biological reactions—provides unique insights into Earth systems. rsc.orgresearchgate.net

Mechanisms of Isotope Fractionation during Weathering Processes

During the chemical weathering of rocks on continents, nickel isotopes undergo systematic fractionation. researchgate.net Studies of weathering profiles, particularly those developed on nickel-rich ultramafic rocks (laterites), have been crucial in elucidating these mechanisms. uwo.ca

The primary process driving this fractionation is the formation of new secondary minerals, especially iron (Fe) and manganese (Mn) oxyhydroxides like goethite. researchgate.netuwo.ca Research has consistently shown that lighter nickel isotopes (e.g., 58Ni, 60Ni) are preferentially incorporated into these solid mineral phases as they precipitate from solution. uwo.cahtw-dresden.de This preferential uptake of light isotopes leaves the remaining dissolved nickel in groundwater and, subsequently, in rivers enriched in the heavier isotopes (like 62Ni and 64Ni). researchgate.netuwo.ca

For example, a study of laterite profiles in the Philippines found that the formation of Ni-enriched goethite led to the preferential incorporation of light Ni isotopes into the mineral structure. uwo.ca This process can be quantified using delta notation (δ60Ni), which represents the deviation of the 60Ni/58Ni ratio in a sample from a standard. Weathered solids like laterite often show negative δ60Ni values compared to the parent bedrock, while the associated water becomes isotopically "heavy" (positive δ60Ni). researchgate.nethtw-dresden.de The magnitude of this fractionation can be significant, with observed variations of up to 0.63‰ during rock weathering. researchgate.net

Weathering Process	Isotope Behavior	Resulting Signature in Solids (e.g., Laterite)	Resulting Signature in Solution (e.g., Groundwater)
Formation of Fe/Mn oxyhydroxides	Preferential incorporation of light Ni isotopes into the mineral structure. researchgate.netuwo.ca	Enriched in light isotopes (Negative δ60Ni shift). researchgate.nethtw-dresden.de	Enriched in heavy isotopes (Positive δ60Ni shift). uwo.ca
Adsorption onto clay minerals	Preferential adsorption of light Ni isotopes. researchgate.nethawaii.edu	Enriched in light isotopes. researchgate.net	Enriched in heavy isotopes.
Initial leaching from bedrock	Minimal to no resolvable isotopic fractionation. researchgate.nethtw-dresden.de	No significant change.	No significant change.

This understanding is critical for balancing the global nickel cycle, as it helps explain why the dissolved nickel in the world's oceans is isotopically heavier than the continental crust from which it is derived. researchgate.netresearchgate.net

Tracing Paleo-Methane Release Events and Marine Environmental Changes

Nickel isotopes have emerged as a promising proxy for tracing biogeochemical cycles and environmental conditions in Earth's past, particularly concerning methane (B114726). rsc.orgresearchgate.net Nickel is a bio-essential micronutrient for methanogens, which are microorganisms that produce methane as part of their metabolism. researchgate.netacs.org

Experimental and observational studies have shown that methanogens significantly fractionate nickel isotopes during biological uptake, preferentially incorporating the lighter isotopes. rsc.orgacs.org This biological fractionation imparts a distinct isotopically light signature on the organisms and potentially on the sediments where they are active. acs.org Consequently, shifts in the nickel isotope record preserved in sedimentary rocks can be interpreted as evidence for changes in the scale of methanogenesis through geologic time. rsc.orgresearchgate.net

This application is particularly relevant for studying paleo-methane release events, such as those from the dissociation of gas hydrates on the seafloor. frontiersin.orgresearchgate.net An influx of methane into the water column would stimulate the activity of methane-consuming (methanotrophic) and methane-producing (methanogenic) microbes, leading to a localized change in the nickel isotope composition of the surrounding seawater and, ultimately, the sediments. researchgate.net Geochemical analysis of foraminiferal tests (calcium carbonate shells of marine organisms) from sediment cores has shown that enrichments in Ni/Ca ratios, along with other elemental changes, can be reliable indicators of past methane release. frontiersin.org

By analyzing the δ60Ni values in marine sediments, scientists can reconstruct past changes in ocean redox conditions and biogeochemical processes. aconf.org For instance, widespread ocean anoxia (low oxygen) could favor more extensive methanogenesis, which would be recorded as a distinct nickel isotope signature in the geological record. acs.org This makes nickel isotopes a valuable tool for understanding major environmental shifts in Earth's history, such as those surrounding the Great Oxidation Event. researchgate.net

Future Directions and Emerging Research Avenues for Nickel 62 Studies

Refinement of Nuclear Data for Astrophysical Models and Stellar Evolution Calculations

The precise abundances of isotopes in the cosmos are dictated by a complex interplay of nuclear reactions within stars. For stellar models to accurately replicate observed elemental distributions, they require highly accurate nuclear data, including neutron capture cross-sections and reaction rates. The s-process (slow neutron capture process), which is responsible for producing many of the elements heavier than iron, is particularly sensitive to these inputs. epj-conferences.orgresearchgate.net

Future research will focus on improving the experimental data for neutron capture on ⁶²Ni. researchgate.net Discrepancies between existing experimental values and theoretical calculations for the ⁶²Ni(n, γ)⁶³Ni reaction cross-section highlight the need for more precise measurements. researchgate.net These refined data are crucial for models of nucleosynthesis in massive stars, where the weak s-process contributes to the production of nuclei in the mass range of 60 < A < 90. epj-conferences.org Furthermore, understanding the electron capture rates on nickel isotopes, including ⁶²Ni, is vital for modeling the late stages of core evolution in massive stars and the dynamics of Type Ia supernovae. aanda.orgarxiv.org The production of neutron-rich isotopes like ⁶²Ni in these events is highly sensitive to the rates of weak interactions. aanda.org

Key Research Imperatives:

More precise measurements of the ⁶²Ni(n, γ)⁶³Ni cross-section.

Improved theoretical models for electron capture rates on nickel isotopes at stellar temperatures and densities.

Integration of new, more accurate nuclear data into stellar evolution and supernova models.

Advancements in Theoretical Nuclear Structure Calculations and Many-Body Methods

The unique stability of ⁶²Ni provides a stringent benchmark for theoretical models of the atomic nucleus. Future research will leverage advancements in computational power and theoretical methods to achieve a more fundamental understanding of its structure.

Recent progress in ab initio calculations, which aim to describe nuclear properties from the fundamental interactions between nucleons, is extending to medium-mass nuclei like nickel. arxiv.org The Bogoliubov coupled-cluster (BCC) theory, for instance, is a promising approach for performing first-principles calculations for open-shell nuclei, including the entire nickel isotopic chain. arxiv.org These calculations can predict ground-state properties and the evolution of shell structure, offering insights into the interplay of nuclear forces. arxiv.org

Furthermore, the phenomenon of shape coexistence, where spherical and deformed quantum states exist at similar energies, is an active area of investigation in nickel isotopes. researchgate.netanl.gov Theoretical frameworks like the Monte Carlo shell model and Skyrme-Hartree-Fock methods are being employed to explore the complex landscape of nuclear shapes in this region. researchgate.netresearchgate.netuobaghdad.edu.iq Comparisons between theoretical predictions and experimental data from techniques like nuclear resonance fluorescence help to refine these models. researchgate.net

Emerging Theoretical Approaches:

Ab initio methods: Bogoliubov coupled-cluster theory for a first-principles description of ⁶²Ni. arxiv.org

Shell Model Calculations: Advanced shell models to investigate shape coexistence and the interplay of single-particle and collective degrees of freedom. anl.gov

Density Functional Theory: Skyrme-Hartree-Fock and other density functional methods to calculate properties like charge density distributions and form factors. researchgate.netuobaghdad.edu.iq

Development of Novel Isotopic Measurement Techniques with Enhanced Sensitivity and Precision

Progress in understanding the subtle variations in ⁶²Ni abundance, both in terrestrial and extraterrestrial materials, hinges on the continued development of high-precision isotopic measurement techniques. Multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS) has become the cornerstone for such analyses. rsc.orgrsc.org

A key challenge in MC-ICP-MS is the correction for instrumental mass bias and the separation of the analyte from interfering elements. The double-spike technique, often using a mixture of ⁶¹Ni and ⁶²Ni, is a powerful method to correct for isotopic fractionation during chemical purification and measurement. rsc.orgresearchgate.netgeoscienceworld.org Future research will focus on refining these double-spike methods and developing more efficient and cleaner chemical separation procedures to reduce procedural blanks and improve accuracy. rsc.orgresearchgate.net

The development of novel purification schemes, such as those using a two-column chromatographic separation or specialized resins, aims to be more time-efficient and reduce the use of organic reagents. rsc.org These advancements will enable the analysis of smaller sample sizes and materials with very low nickel concentrations, opening up new avenues for research in geochemistry, cosmochemistry, and environmental science. nih.govdiva-portal.org

Innovations in Isotopic Measurement:

Technique	Advancement	Impact
MC-ICP-MS	Refined double-spike methods (e.g., ⁶¹Ni-⁶²Ni)	Improved accuracy and precision in correcting for mass bias and fractionation. rsc.orgresearchgate.netgeoscienceworld.org
Chromatography	Novel two-column separation procedures	More efficient, economical, and cleaner separation of nickel from matrix elements. rsc.org

| Sample Preparation | Optimized digestion and purification protocols | Enables analysis of a wider range of materials, including those with complex matrices. diva-portal.org |

Exploration of New Applications in Nuclear Technology and Advanced Materials Science

While fundamental research remains a primary driver, the unique properties of ⁶²Ni also suggest potential for future technological applications. The enrichment of ⁶²Ni is a critical first step for many of these uses.

One of the most immediate applications is in the production of the radioisotope Nickel-63 (⁶³Ni) through neutron irradiation of ⁶²Ni targets. chemlin.orgbuyisotope.com ⁶³Ni is a pure beta emitter with a long half-life, making it valuable for applications such as betavoltaic batteries and as an ionization source in electron capture detectors. Improving the efficiency of ⁶³Ni production relies on highly enriched ⁶²Ni targets.

In the realm of advanced materials, research is exploring the use of specialized alloys and coatings for extreme environments, such as those in next-generation nuclear reactors. energy.govmdpi.com While broad studies focus on nickel-based alloys, the specific properties of individual isotopes are a potential area for future investigation. For example, neutron scattering studies, which can be enhanced by using isotopically enriched materials, are used to characterize the microstructure of materials under irradiation. chemlin.orgiaea.org The development of advanced manufacturing techniques, such as additive manufacturing, could enable the creation of components with tailored isotopic compositions for specific nuclear applications. energy.govornl.gov

Potential Future Applications:

Nuclear Technology: Enhanced production of ⁶³Ni for betavoltaics and detectors using highly enriched ⁶²Ni. chemlin.org

Advanced Materials: Use of ⁶²Ni in the development and characterization of radiation-resistant materials for advanced fission and fusion reactors. mdpi.comiaea.org

Neutron Science: Utilization as a target or in components for neutron scattering instruments to study material properties. chemlin.org

Q & A

Q. What experimental methods are used to measure Nickel-62’s binding energy per nucleon, and why is this property significant in nuclear physics?

this compound has the highest binding energy per nucleon (8.7946 MeV/nucleon) of any nuclide, making it a benchmark for studying nuclear stability. Researchers employ mass spectrometry and nuclear reaction experiments to determine this value. For example, secondary ion mass spectrometry (SIMS) quantifies isotopic shifts in fusion experiments, while neutron-capture cross-section measurements (e.g., $^{62}\text{Ni}(n, \gamma)^{63}\text{Ni}$) validate energy release during nucleosynthesis . These methods are foundational for modeling stellar fusion processes and nuclear waste transmutation.

Q. How is this compound isolated for neutron activation studies, and what are its primary applications in material science?

this compound is enriched via gas centrifuges to >99% purity for irradiation in nuclear reactors, where it transmutes into Nickel-63 via $^{62}\text{Ni}(n, \gamma)^{63}\text{Ni}$ . This process is critical for producing beta-emitting isotopes used in radiometric sensors and corrosion studies in high-performance steels. Experimental protocols require rigorous impurity control (e.g., minimizing $^{60}\text{Co}$ contamination) to ensure isotopic fidelity .

Q. What role does this compound play in validating nuclear models, such as the liquid-drop or shell models?

this compound’s exceptional binding energy challenges the liquid-drop model, which predicts maximum stability near Iron-55. Researchers use Hartree-Fock calculations and Monte Carlo simulations to reconcile discrepancies, incorporating neutron-proton asymmetry and shell closures. Data from neutron-rich isotope beams (e.g., $^{62}\text{Ni}$ ions in heavy-ion collisions) refine these models .

Advanced Research Questions

Q. How do discrepancies in 62Ni^{62}\text{Ni}62Ni neutron cross-section measurements impact Big Bang nucleosynthesis (BBN) models?

Early BBN models overpredicted Nickel isotope abundances due to underestimated $^{62}\text{Ni}(n, \gamma)$ cross-sections. Tomyo et al. (2005) resolved this by revising the cross-section to three times previous values using time-of-flight neutron spectroscopy. This adjustment eliminated the "Nickel overproduction anomaly," aligning BBN predictions with observed cosmic abundances .

Q. What experimental evidence supports this compound as the endpoint of silicon burning in Type Ia supernovae?

In stellar cores, silicon burning produces $^{56}\text{Ni}$, which decays into $^{56}\text{Fe}$. However, high-density environments (e.g., white dwarf mergers) favor $^{62}\text{Ni}$ accumulation due to its binding energy. Spectroscopic analysis of supernova remnants and laser-driven plasma experiments simulate these conditions, revealing $^{62}\text{Ni}$ dominance in ejecta when electron capture rates exceed $10^9 \text{s}^{-1}$ .

Q. Why do low-energy nuclear fusion experiments (e.g., LENR) report anomalous 62Ni^{62}\text{Ni}62Ni enrichment, and how can these claims be methodologically scrutinized?

Claims of $^{62}\text{Ni}$ enrichment in LENR systems (e.g., input $^{58}\text{Ni}$ transforming to 98.7% $^{62}\text{Ni}$ ash) lack consistent neutron flux explanations. Researchers use SIMS and accelerator mass spectrometry (AMS) to verify isotopic shifts. Controlled replication studies under ultra-high vacuum and neutron shielding are essential to rule out contamination or measurement artifacts .

Q. What are the challenges in synthesizing 62Ni^{62}\text{Ni}62Ni-enriched targets for astrophysical reaction studies?

Centrifugal enrichment of $^{62}\text{Ni}$ requires multi-stage cascades to achieve >99% purity, with isotopic separation factor $S = 1.014$ per stage. Contamination by $^{64}\text{Ni}$ or $^{60}\text{Ni}$ must be minimized via chemical vapor deposition (CVD) of nickel tetracarbonyl. These targets are critical for studying ($p, \gamma$) and ($\alpha, n$) reactions in explosive stellar environments .